Cas no 1996977-14-0 (4-Ethyl-4-methyl-1-(2-methylpiperidin-3-yl)piperidine)

• Product Name: 4-Ethyl-4-methyl-1-(2-methylpiperidin-3-yl)piperidine
• CAS No: 1996977-14-0
• MF: C₁₄H₂₈N₂
• MW: 224.385523796082
• CID: 5869869
• PubChem ID: 165450613
• Update Time: 2025-05-16

4-Ethyl-4-methyl-1-(2-methylpiperidin-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1996977-14-0
• 4-ethyl-4-methyl-1-(2-methylpiperidin-3-yl)piperidine
• EN300-714000
• 4-Ethyl-4-methyl-1-(2-methylpiperidin-3-yl)piperidine

• Inchi： 1S/C14H28N2/c1-4-14(3)7-10-16(11-8-14)13-6-5-9-15-12(13)2/h12-13,15H,4-11H2,1-3H3
• InChI Key： GHUMNWBFHYXLNO-UHFFFAOYSA-N
• SMILES： N1(CCC(C)(CC)CC1)C1CCCNC1C

Computed Properties

• Exact Mass: 224.225248902g/mol
• Monoisotopic Mass: 224.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.3Ų

Additional information on 4-Ethyl-4-methyl-1-(2-methylpiperidin-3-yl)piperidine

4-Ethyl-4-methyl-1-(2-methylpiperidin-3-yl)piperidine (CAS No. 1996977-14-0)

The compound 4-Ethyl-4-methyl-1-(2-methylpiperidin-3-yl)piperidine, identified by the CAS number 1996977-14-0, is a complex organic molecule with a piperidine backbone. Piperidine derivatives are widely studied in the fields of organic chemistry and pharmacology due to their potential applications in drug design and material science. This specific compound has garnered attention in recent years due to its unique structural features and promising biological activities.

Structurally, the molecule consists of two interconnected piperidine rings, with substituents at specific positions that influence its chemical properties. The presence of ethyl and methyl groups at the 4-position of both piperidine rings introduces steric hindrance and affects the molecule's conformational flexibility. Additionally, the substitution pattern at the 1-position of one piperidine ring with a 2-methylpiperidin-3-yl group creates a bicyclic structure, which is known to enhance stability and bioavailability in certain drug candidates.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stereochemistry and electronic properties. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its molecular structure and purity. These findings have been published in reputable journals, contributing to the growing body of knowledge on piperidine derivatives.

In terms of applications, 4-Ethyl-4-methyl-1-(2-methylpiperidin-3-yl)piperidine has shown potential in the pharmaceutical industry as a precursor for bioactive compounds. Its rigid bicyclic framework makes it an attractive candidate for drug design, particularly in the development of ligands for G-protein coupled receptors (GPCRs). Preclinical studies have demonstrated that this compound exhibits moderate affinity for certain receptor subtypes, suggesting its utility in therapeutic interventions.

Beyond pharmacology, this compound has also been explored in materials science for its role in polymer synthesis. The piperidine moiety can act as a building block for constructing advanced materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have highlighted the importance of such cyclic structures in creating high-performance polymers for industrial applications.

From an environmental perspective, understanding the degradation pathways of 4-Ethyl-4-methyl-1-(2-methylpiperidin-3-yl)piperidine is crucial for assessing its ecological impact. Studies conducted under simulated environmental conditions reveal that this compound undergoes slow hydrolysis under alkaline conditions, with degradation products exhibiting reduced toxicity compared to the parent molecule. These findings are essential for regulatory agencies evaluating its safety profile.

In conclusion, 4-Ethyl-4-methyl-1-(2-methylpiperidin-3-yL)piperidine (CAS No. 1996977–14–0) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery and materials science. As ongoing investigations continue to uncover its full potential, this compound is poised to make meaningful contributions to both academic and industrial sectors.